Cas no 2171792-67-7 (10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171792-67-7
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 5565006
• PubChem ID: 165595163
• Update Time: 2025-05-26

10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane
• 2171792-67-7
• EN300-1640523
• 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane

• Inchi： 1S/C12H21NOS/c1-9-12(4-7-15-9)11(8-10-2-3-10)13-5-6-14-12/h9-11,13H,2-8H2,1H3
• InChI Key： GTWGVONTHZPUMH-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(CC1CC1)NCCO2

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro4.5decane

Compound CAS No. 2171792-67-7: 10-(Cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane

The compound with CAS number 2171792-67-7, known as 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom. The spiro structure in this compound is further modified by the presence of oxygen and sulfur atoms, making it a unique example of heterocyclic chemistry.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance binding affinity to target proteins. The spiro[4.5]decane framework in this compound provides a versatile platform for functional group modifications, enabling researchers to explore its potential as a scaffold for bioactive agents. The incorporation of a cyclopropylmethyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the spirocyclic core through ring-closing reactions, followed by functionalization at specific positions to introduce substituents like the cyclopropylmethyl and methyl groups. Researchers have employed various strategies, including oxidative coupling and thiation reactions, to construct the sulfur-containing ring system efficiently.

In terms of pharmacological activity, preliminary studies suggest that this compound exhibits promising behavior in vitro against certain enzymatic targets. For instance, its ability to inhibit key enzymes involved in inflammatory pathways has been reported in recent publications. The presence of sulfur and oxygen atoms within the molecule may contribute to its redox properties, which are critical for interactions with biological systems.

Moreover, computational modeling techniques have been utilized to predict the molecular docking behavior of this compound with various protein targets. These studies provide valuable insights into its potential as a lead compound for drug development programs targeting diseases such as inflammation, neurodegenerative disorders, or cancer.

The structural uniqueness of 10-(cyclopropylmethyl)-1-methyl-6-oxa-2-thia-9-azaspiro[4.5]decane makes it an attractive candidate for further exploration in medicinal chemistry. Its spirocyclic framework offers opportunities for diversification through substitution at multiple positions, allowing researchers to optimize its bioactivity and pharmacokinetic profile.

In conclusion, CAS No. 2171792-67-7 represents a fascinating example of how complex molecular architectures can be leveraged in drug discovery. With ongoing advancements in synthetic methodologies and computational tools, this compound holds significant promise for contributing to the development of novel therapeutic agents.